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Experimental Protocols for Key Findings

For researchers seeking to replicate or build upon these findings, here is a summary of the core

methodologies used in the key studies.

Experimental Goal Cell Lines /| Models

Key Techniques

Critical Experimental
Parameters

HEK293T cells
transfected with
hORAI1/STIM1 or
hTRPV1 [1]

Channel Current
Inhibition [1]

Inhibition of UV-
Induced

B16F10 mouse
melanoma cells
Photoaging (melanin), HaCaT

human keratinocytes

(MMP-1) [1]

Whole-cell patch-
clamp [1]

In vitro photoaging
model;
guantification of
melanin and MMP-
1[1]

Voltage-clamp mode; hORAIL1
current measured at -120 mV,
hTRPV1 activated with 1 uM
capsaicin and measured at
-60 mV [1]

Cells irradiated with UV,
nootkatol treatment (100 uM)
reduced UV-induced melanin
synthesis by 76.38% and
MMP-1 production by 59.33%
[1]
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Critical Experimental

Experimental Goal Cell Lines /| Models Key Techniques

Parameters
Anti-Proliferative Anti-CD3/CD28 CFSE-based 100 uM nootkatone
Effect (Related activated T cells [2] proliferation assay significantly reduced T cell
Compound: & flow cytometry [2]  proliferation rate to 4.94%,
Nootkatone) compared to 28.27% in

activated controls [2]

Mechanism of Action and Signaling Pathways

Nootkatol prevents photoaging by targeting two separate calcium-dependent pathways in different skin cells.
The diagram below illustrates the unified mechanism by which nootkatel inhibits these calcium channels to

prevent the key features of photoaging.
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Nootkatol Prevents Photoaging via Dual Channel Inhibition
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Nootkatol inhibits ORAI1 and TRPV1 channels to prevent UV-induced photoaging.
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Interpretation and Research Implications

The evidence positions nootkatel as a promising multi-target therapeutic candidate.

e Therapeutic Potential: Simultaneous inhibition of ORAI1 and TRPVL1 is a novel strategy for
preventing photoaging, addressing both pigmentation and wrinkle formation with a single agent [1].

¢ Broader Anti-inflammatory Effects: While nootkatol data is specific, the related compound
nootkatone shows anti-inflammatory and anti-proliferative effects on T-cells [2], suggesting potential
applications beyond dermatology, such as in autoimmune diseases.

o Safety Profile: Studies on nootkatone indicate that effective channel-inhibiting concentrations (30-
100 pM) do not significantly affect cell viability [2], suggesting a potentially safe therapeutic window.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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